Cas no 63274-92-0 (3-(Hydroxyimino)heptane-2,4-dione)

• Product Name: 3-(Hydroxyimino)heptane-2,4-dione
• CAS No: 63274-92-0
• MF: C₇H₁₁NO₃
• MW: 157.167142152786
• CID: 2790226
• PubChem ID: 136273871
• Update Time: 2025-04-21

3-(Hydroxyimino)heptane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 63274-92-0
• DTXSID90795872
• 3-(Hydroxyimino)heptane-2,4-dione

• Inchi： 1S/C7H11NO3/c1-3-4-6(10)7(8-11)5(2)9/h10H,3-4H2,1-2H3
• InChI Key： SEADYZBHFKQFHP-UHFFFAOYSA-N
• SMILES： OC(=C(C(C)=O)N=O)CCC

Computed Properties

• Exact Mass: 157.07389321Da
• Monoisotopic Mass: 157.07389321Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 66.7Ų